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Compound of Interest

Compound Name: 2-Chloro-5-chloromethylthiazole

Cat. No.: B146395

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth overview of 2-chloro-5-chloromethylthiazole, a critical
intermediate in the pharmaceutical and agrochemical industries. It covers its nomenclature,
physicochemical properties, detailed synthesis protocols, and its role in the synthesis of
prominent commercial products.

Nomenclature

e |[UPAC Name: 2-chloro-5-(chloromethyl)-1,3-thiazole.[1][2]

e Synonyms: The compound is also known by several other names and abbreviations in
literature and commerce:

o 2-Chloro-5-(chloromethyl)thiazole[1]

[¢]

2-Chloro-5-thiazolylmethyl chloride[3][4]

o

5-Chloromethyl-2-chloro-1,3-thiazole[4]

o

CCMTI5][6]

[¢]

Thiazole, 2-chloro-5-(chloromethyl)-[4][7]

Physicochemical Properties
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The quantitative properties of 2-chloro-5-chloromethylthiazole are summarized in the table

below, providing a quick reference for researchers.

Property Value Reference(s)
Molecular Formula CaHs3CI2NS [21[5][8]
Molecular Weight 168.04 g/mol [2][5][8]
Appearance White to Iight y.ellow crystal, AISI6IE]
powder, or liquid

Melting Point 29-31 °C [1105]161181]
Boiling Point 268.6 + 32.0 °C (Predicted) [41[5][8]
Density 1.503 + 0.06 g/cm? (Predicted) [415161181
Flash Point 116.3 °C [41161[8]
Refractive Index n20/D 1.571 [1][4]15]

Solubility

Soluble in Methanol

[5107]

CAS Number

105827-91-6

[2][5]

Experimental Protocols: Synthesis

Several methods for the synthesis of 2-chloro-5-chloromethylthiazole have been reported. A

widely cited method involves the chlorination of 3-chloropropenyl isothiocyanate isomers.[5][9]

Protocol: Synthesis via Chlorination of 3-Chloropropenyl Isothiocyanates

This protocol is adapted from methodologies described in scientific literature.[5][9]

1. Materials and Equipment:

e Crude mixture of cis- and trans-3-chloropropenyl isothiocyanates

e Chloroform (CHCl3)
e Chlorine (Cl2) gas

e Sodium bicarbonate (NaHCO3)

o 2-liter round-bottomed flask
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e Mechanical stirrer

e Thermometer

e Condenser with an outlet vented to a sodium hydroxide trap
e Gas chromatography (GC) apparatus

» Rotary evaporator

e Vacuum distillation setup

2. Procedure:

e Charge the 2-liter round-bottomed flask with the crude mixture of cis- and trans-3-
chloropropenyl isothiocyanates (504.2 g, 3.79 mol) and chloroform (600 mL).[5]

o Assemble the mechanical stirrer, thermometer, and condenser. Ensure the condenser outlet
is safely vented into an aqueous sodium hydroxide trap to neutralize excess chlorine gas.

 Stir the mixture and heat it to reflux.[5]

» Bubble chlorine gas (267.1 g, 3.77 mol) under the surface of the refluxing reaction mixture
over a period of 6-8 hours.[5]

e Monitor the conversion of the isothiocyanates to 2-chloro-5-(chloromethyl)thiazole
periodically using GC analysis.[5][9]

e Once the reaction is complete as indicated by GC, cool the reaction mixture and filter it.[5][9]

o Concentrate the filtrate using a rotary evaporator to remove the chloroform solvent.[5][9]

e Add sodium bicarbonate (approximately 0.25 equivalents) to the concentrated residue to
neutralize any remaining acid.[5][9]

 Purify the product by distilling the residue at 97 °C under vacuum (6 mmHQ).[5][9]

3. Results:
o The typical yield after distillation is approximately 43%.[5][9]

e 'HNMR (CDCls): & 7.3 (s, 1H), 4.6 (s, 2H).[5][9]
e 3C NMR (CDCls): & 152.6 (C-2), 140.2 (C-4), 137.5 (C-5), 37.1 (-CHz-).[5][9]

Applications and Synthetic Pathways

2-Chloro-5-chloromethylthiazole is a versatile building block, most notably serving as a key
intermediate in the synthesis of neonicotinoid insecticides and protease inhibitors.[5][6][8][10]

Key Synthetic Applications:
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e Agrochemicals: It is a precursor for the synthesis of widely used insecticides such as
Thiamethoxam and Clothianidin.[4][8][10]

+ Pharmaceuticals: It is used in the synthesis of Ritonavir, a second-generation antiretroviral
medication used to treat HIV/AIDS.[4][5][6][8]

The logical relationship showing its role as a synthetic intermediate is visualized below.

2-Chloro-5-chloromethylthiazole
(CCMT)

Key Intermediate

Synthesis Pathway Synthesis Pathway

Thiamethoxam Ritonavir

(Insecticide) (Anti-HIV Drug)

Click to download full resolution via product page

Caption: Role of 2-Chloro-5-chloromethylthiazole as a key synthetic intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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